Cas no 2418726-65-3 (5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate)

• Product Name: 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate
• CAS No: 2418726-65-3
• MF: C₁₁H₉FN₂O₅S
• MW: 300.262964963913
• CID: 5361189
• PubChem ID: 154881403
• Update Time: 2025-10-20

5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylfuran-2-amido)pyridin-3-yl sulfurofluoridate
• Z4385628743
• 3-Fluorosulfonyloxy-5-[(5-methylfuran-2-carbonyl)amino]pyridine
• 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C11H9FN2O5S/c1-7-2-3-10(18-7)11(15)14-8-4-9(6-13-5-8)19-20(12,16)17/h2-6H,1H3,(H,14,15)
• InChI Key： SEFPDXOENWPLNU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)NC(C1=CC=C(C)O1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 1.6
• Topological Polar Surface Area: 107

Additional information on 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate

Recent Advances in the Study of 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate (CAS: 2418726-65-3)

The compound 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate (CAS: 2418726-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate as a versatile intermediate in the synthesis of novel bioactive molecules. Its sulfurofluoridate moiety has been shown to exhibit high reactivity, making it a valuable building block for the development of covalent inhibitors targeting various enzymes. Researchers have successfully employed this compound in the design of inhibitors for kinases and proteases, demonstrating its broad applicability in drug discovery.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to selectively modify cysteine residues in target proteins. The study revealed that 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate exhibits remarkable selectivity and potency, making it a promising candidate for the development of targeted covalent inhibitors. The findings suggest that this compound could be particularly useful in the treatment of diseases driven by aberrant kinase activity, such as cancer and inflammatory disorders.

Another significant advancement involves the optimization of the synthetic route for 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate. Recent work has focused on improving the yield and scalability of the synthesis, addressing previous challenges related to stability and purification. These improvements have facilitated the broader use of this compound in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate with its biological targets. Molecular dynamics simulations and docking studies have elucidated the binding modes and energetics of the compound, offering a rational basis for further optimization. These computational approaches have been instrumental in guiding the design of next-generation derivatives with enhanced potency and selectivity.

In conclusion, 5-(5-Methylfuran-2-amido)pyridin-3-yl sulfurofluoridate (CAS: 2418726-65-3) represents a promising scaffold for the development of covalent inhibitors and other bioactive molecules. The recent advancements in its synthesis, biological evaluation, and computational modeling underscore its potential as a valuable tool in medicinal chemistry. Future research should focus on expanding its applications and exploring its therapeutic potential in preclinical models.